1-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C19H14BrNO5
• Molecular Weight: 416.2 g/mol
• IUPAC Name: 1-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C19H14BrNO5/c1-21-15(9-7-11(20)17(23)13(8-9)25-2)14-16(22)10-5-3-4-6-12(10)26-18(14)19(21)24/h3-8,15,23H,1-2H3
• InChI Key: BOEJGGJNABFYCG-UHFFFAOYSA-N
• SMILES: CN1C(C2=C(C1=O)OC3=CC=CC=C3C2=O)C4=CC(=C(C(=C4)Br)O)OC

Description

1-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione, also known as BHMP, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. BHMP is a synthetic compound that was first synthesized in the early 2000s and has since been studied for its various properties and potential applications.

Mechanism of Action

The mechanism of action of 1-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in exhibiting its anti-cancer properties is not well understood. However, it has been shown to induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. This compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to exhibit antioxidant and anti-inflammatory properties. This compound has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.

Advantages and Limitations for Lab Experiments

1-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. This compound is also stable and can be stored for long periods without significant degradation. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One potential direction is to further study its anti-cancer properties and its potential use as a drug candidate for the treatment of various types of cancer. Another potential direction is to study its potential use as a fluorescent probe for the detection of various biological molecules. Additionally, further research could be conducted on its potential use as a dopant in OLEDs and other electronic devices.

Synthesis Methods

1-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with 3-bromoaniline to form an intermediate compound. The intermediate compound is then reacted with malonic acid to form the final product, this compound.

Scientific Research Applications

1-(3-Bromo-4-hydroxy-5-methoxyphenyl)-2-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been shown to exhibit anti-cancer properties and has been studied as a potential drug candidate for the treatment of various types of cancer. In biochemistry, this compound has been studied for its potential use as a fluorescent probe for the detection of various biological molecules. In materials science, this compound has been studied for its potential use as a dopant in organic light-emitting diodes (OLEDs).